Cas no 869946-58-7 (2-(2-Nitrophenoxy)butanoic acid)
869946-58-7 structure
Product Name:2-(2-Nitrophenoxy)butanoic acid
CAS No:869946-58-7
MF:C10H11NO5
MW:225.198043107986
MDL:MFCD03422254
CID:3030854
PubChem ID:18796218
Update Time:2025-08-05
2-(2-Nitrophenoxy)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-硝基苯氧基)丁酸
- 2-(2-nitrophenoxy)butanoic acid
- 2-(2-nitrophenoxy)butanoicacid
- BBL037524
- STK502375
- AKOS000308668
- MFCD03422254
- ALBB-000873
- H21168
- CS-0205964
- SCHEMBL7508888
- VS-14234
- 869946-58-7
- 2-(2-Nitrophenoxy)butanoic acid
-
- MDL: MFCD03422254
- Inchi: 1S/C10H11NO5/c1-2-8(10(12)13)16-9-6-4-3-5-7(9)11(14)15/h3-6,8H,2H2,1H3,(H,12,13)
- InChI Key: BZJNECLYYSXWTC-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C(C(=O)O)CC
Computed Properties
- Exact Mass: 225.06372245Da
- Monoisotopic Mass: 225.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 92.4
2-(2-Nitrophenoxy)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N232485-250mg |
2-(2-Nitrophenoxy)butanoic acid |
869946-58-7 | 250mg |
$ 185.00 | 2022-06-02 | ||
| TRC | N232485-500mg |
2-(2-Nitrophenoxy)butanoic acid |
869946-58-7 | 500mg |
$ 300.00 | 2022-06-02 | ||
| TRC | N232485-1000mg |
2-(2-Nitrophenoxy)butanoic acid |
869946-58-7 | 1g |
$ 480.00 | 2022-06-02 | ||
| abcr | AB404601-500 mg |
2-(2-Nitrophenoxy)butanoic acid |
869946-58-7 | 500mg |
€205.60 | 2023-04-25 | ||
| abcr | AB404601-1 g |
2-(2-Nitrophenoxy)butanoic acid |
869946-58-7 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB404601-500mg |
2-(2-Nitrophenoxy)butanoic acid; . |
869946-58-7 | 500mg |
€205.00 | 2025-04-16 | ||
| abcr | AB404601-1g |
2-(2-Nitrophenoxy)butanoic acid; . |
869946-58-7 | 1g |
€237.00 | 2025-04-16 | ||
| A2B Chem LLC | AJ01220-250mg |
2-(2-Nitrophenoxy)butanoic acid |
869946-58-7 | 95% | 250mg |
$97.00 | 2024-04-19 | |
| A2B Chem LLC | AJ01220-1g |
2-(2-Nitrophenoxy)butanoic acid |
869946-58-7 | 95% | 1g |
$209.00 | 2024-04-19 | |
| A2B Chem LLC | AJ01220-5g |
2-(2-Nitrophenoxy)butanoic acid |
869946-58-7 | 95% | 5g |
$695.00 | 2024-04-19 |
2-(2-Nitrophenoxy)butanoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
869946-58-7 (2-(2-Nitrophenoxy)butanoic acid) Related Products
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- 10514-62-2(2-Methyl-2-(2-nitrophenoxy)propanoic acid)
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- 13212-56-1(Ethyl 2-(2-nitrophenoxy)propanoate)
- 58835-34-0(2(3H)-Furanone, dihydro-3-(2-nitrophenoxy)-)
- 63651-81-0(Propanoic acid, 2-[4-(4-methoxy-2-nitrophenoxy)phenoxy]-, methyl ester)
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